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Compound of Interest

Compound Name: 1-Bromo-2-ethoxynaphthalene

Cat. No.: B1337326

This guide provides a comprehensive overview of 1-Bromo-2-ethoxynaphthalene, a key
intermediate in organic synthesis. It is intended for researchers, scientists, and professionals in
drug development and related fields. This document outlines its commercial availability,
physical and chemical properties, and a detailed synthesis protocol.

Commercial Availability

1-Bromo-2-ethoxynaphthalene is available from several chemical suppliers. Researchers
should inquire with these vendors for current stock, pricing, and detailed specifications,
including purity and available analytical data such as Certificates of Analysis (CoA).
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. Molecular Molecular Additional
Supplier CAS Number . .
Formula Weight Information
Manchester Inquire for
i 50389-70-3 C12H11BrO 251.12 g/mol o
Organics[1] availability.
Appears as a
. solid;
Elex Biotech
LLCL2] 50389-70-3 C12H11BrO 251.12 g/mol recommended

storage at 2-8°C

in a dry area.[2]

Intended for
50389-70-3 C12H11BrO 251.12 g/mol laboratory

purposes only.[3]

Hoffman Fine
Chemicals][3]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Bromo-2-ethoxynaphthalene is
presented below. This data is essential for its handling, storage, and application in experimental

work.
Property Value Source
Appearance Off-white to white solid [3]
Boiling Point 197 to 199 °C at 20 Torr [3]
Melting Point 66 °C [3]
Density (Predicted) 1.393 + 0.06 g/cm3 at 20 °C [3]

N Sealed in dry, Store in
Storage Condition ) [3]
Refrigerator (2 to 8 °C)

Synthesis of 1-Bromo-2-ethoxynaphthalene

A patented method outlines the synthesis of 1-Bromo-2-ethoxynaphthalene as an
intermediate in the production of 2-ethoxy naphthoic acid.[4]
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Experimental Protocol

The synthesis involves the bromination of 2-ethoxynaphthalene using 1,3-dibromo-5,5-
dimethylhydantoin (DBDMH) as the brominating agent in the presence of a catalyst.[4]

Materials:

2-Ethoxynaphthalene

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

Catalyst (e.g., an acid)

Organic solvent (e.g., acetone)

Procedure:

» Dissolve 2-ethoxynaphthalene in an appropriate organic solvent.

e Add the catalyst to the solution.

e Slowly add 1,3-dibromo-5,5-dimethylhydantoin to the reaction mixture.

 Allow the reaction to proceed until completion. The progress can be monitored by techniques
such as thin-layer chromatography (TLC).

» Upon completion, the reaction mixture is worked up to isolate the crude 1-Bromo-2-
ethoxynaphthalene.

e The crude product may be purified by a suitable method, such as recrystallization or column
chromatography, to yield the pure compound.

This synthesized intermediate can then be used in subsequent reactions, such as the Grignard
reaction described in the patent to produce 2-ethoxy naphthoic acid.[4]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 1-Bromo-2-
ethoxynaphthalene.
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Caption: Synthesis workflow for 1-Bromo-2-ethoxynaphthalene.

Safety Information

1-Bromo-2-ethoxynaphthalene is associated with the following hazard statements: H315
(Causes skin irritation) and H319 (Causes serious eye irritation).[3] Appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be used when
handling this chemical. For detailed safety information, refer to the Material Safety Data Sheet
(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Bromo-2-ethoxynaphthalene: A Technical Overview
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337326#commercial-availability-of-1-bromo-2-
ethoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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